Cas no 2680664-65-5 (methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate)

methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate structure
2680664-65-5 structure
Product Name:methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate
CAS No:2680664-65-5
MF:C11H14IN3O4
MW:379.151034832001
CID:5621696
PubChem ID:165936217
Update Time:2023-11-27

methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28301741
    • methyl 3-{[(tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylate
    • 2680664-65-5
    • methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate
    • Inchi: 1S/C11H14IN3O4/c1-11(2,3)19-10(17)15-8-7(9(16)18-4)14-6(12)5-13-8/h5H,1-4H3,(H,13,15,17)
    • InChI Key: APSJCDYMNOEKQG-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(C(=O)OC)=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 379.00290g/mol
  • Monoisotopic Mass: 379.00290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.4Ų

methyl 3-{(tert-butoxy)carbonylamino}-6-iodopyrazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 3-{[(tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylate
2680664-65-5
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Enamine
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